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Compound of Interest

Compound Name: UniPR1331

Cat. No.: B611590 Get Quote

The following guidelines provide a comprehensive framework for the proper and safe disposal

of the investigational small molecule, UniPR1331. As a research chemical, UniPR1331 lacks

specific disposal protocols from regulatory agencies. Therefore, its disposal must adhere to

general best practices for laboratory chemical waste management, ensuring the safety of

personnel and the environment. The primary source of specific handling and disposal

information is the Safety Data Sheet (SDS) provided by the manufacturer.[1][2][3][4]

Immediate Safety and Operational Plan
1. Consult the Safety Data Sheet (SDS): Before handling UniPR1331, thoroughly review its

SDS. This document contains critical information regarding its physical and chemical

properties, hazards, handling, storage, and disposal recommendations.[1][2][3][4] Section 13 of

the SDS is specifically dedicated to disposal considerations.[2][3][4]

2. Characterize the Waste: Determine if the UniPR1331 waste is hazardous. According to the

Environmental Protection Agency (EPA), a chemical waste is considered hazardous if it exhibits

at least one of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[5] The

SDS will provide information on these properties. Given that UniPR1331 is an investigational

drug, it should be handled as a potentially hazardous substance.

3. Segregation of Waste: Proper segregation is crucial to prevent dangerous chemical

reactions.[6][7] UniPR1331 waste should be collected in a designated, compatible container

and kept separate from other waste streams. Do not mix UniPR1331 with incompatible
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materials. For instance, acids and bases should be stored separately, and oxidizing agents

should be kept away from reducing agents and organic compounds.[6]

4. Container and Labeling: Use a chemically compatible and leak-proof container for

UniPR1331 waste.[5][6] The container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "UniPR1331".[8] The label should also include the date of

waste generation and the name of the principal investigator or laboratory contact.[8]

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE): Always wear appropriate PPE, as specified in the

UniPR1331 SDS, when handling the chemical or its waste. This typically includes safety

goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) and liquid

waste (e.g., unused solutions) in separate, appropriately labeled hazardous waste

containers.

For liquid waste, use a container with a secure, tight-fitting lid to prevent spills and

evaporation.[9]

For solid waste, use a durable, leak-proof bag or container.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[6][10]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.[5]

Ensure secondary containment, such as a tray or bin, is used to contain any potential

leaks.[6]

Disposal Request:
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Once the waste container is full or has reached the storage time limit, contact your

institution's Environmental Health and Safety (EHS) department to arrange for a pickup.[9]

[10] Do not dispose of UniPR1331 down the drain or in the regular trash.[5][6][8]

Provide EHS with a complete and accurate description of the waste, including the

chemical name and quantity.

Empty Containers:

An empty container that held UniPR1331 may still be considered hazardous waste.

If the container held an acutely hazardous waste (P-listed), it must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7][9]

For other hazardous wastes, the container can be considered non-hazardous once all

contents have been removed to the extent possible.[9] Always consult your institution's

EHS for specific guidance on empty container disposal.

Quantitative Data Summary
The following table summarizes key quantitative limits for hazardous waste accumulation in a

laboratory setting. These are general guidelines, and specific institutional or local regulations

may vary.
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Parameter Limit Regulatory Body/Source

Maximum Hazardous Waste

Volume in SAA
55 gallons

University of Pennsylvania

EHRS[10]

Maximum Acutely Toxic Waste

(P-list) in SAA

1 quart (liquid) or 1 kilogram

(solid)

University of Pennsylvania

EHRS[10]

Maximum Storage Time in

SAA

12 months (as long as

accumulation limits are not

exceeded)

University of Pennsylvania

EHRS[10]

Corrosivity Characteristic

(Aqueous Solutions)
pH ≤ 2 or pH ≥ 12.5

University of Pennsylvania

EHRS[10]

Ignitability Characteristic

(Liquids)
Flash point < 140°F

University of Pennsylvania

EHRS[10]

Experimental Protocols
As UniPR1331 is a research chemical, specific experimental protocols for its use would be

developed by the research team. The disposal procedures outlined above are a critical

component of any such protocol. The core principle is that a plan for the disposal of all waste

generated during an experiment must be in place before the experiment begins.[7]

Chemical Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical such as UniPR1331.
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Start: Chemical Waste Generated

Consult Safety Data Sheet (SDS)

Is the waste hazardous?

Dispose as non-hazardous waste per institutional guidelines

No

Segregate waste by hazard class

Yes

End: Waste properly disposed

Use compatible, labeled container

Store in designated Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS) for pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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